Cas no 1303968-12-8 (tert-butyl N-(4-cyanocyclohexyl)carbamate)

• Product Name: tert-butyl N-(4-cyanocyclohexyl)carbamate
• CAS No: 1303968-12-8
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• MDL: MFCD18914313
• CID: 4587010
• Update Time: 2025-07-21

tert-butyl N-(4-cyanocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-cyanocyclohexyl)carbamate
• tert-Butyl cis-4-cyanocyclohexylcarbamate
• trans-1-(Boc-amino)-4-cyanocyclohexane
• tert-butyl N-(4-cyanocyclohexyl)carbamate
• (4-Cyano-cyclohexyl)-carbamic acid tert-butyl ester
• tert-Butyl trans-4-cyanocyclohexylcarbamate
• trans tert-Butyl (4-cyanocyclohexyl)carbamate
• tert-butyl ((1r,4r)-4-cyanocyclohexyl)carbamate
• tert-butyl (trans)-4-cyanocyclohexylcarbamate
• YJB53732
• 0787AD
• Carb

• MDL： MFCD18914313
• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-6-4-9(8-13)5-7-10/h9-10H,4-7H2,1-3H3,(H,14,15)
• InChI Key： QHZJRHRMFIDRFL-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C#N)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on tert-butyl N-(4-cyanocyclohexyl)carbamate

Introduction to tert-butyl N-(4-cyanocyclohexyl)carbamate (CAS No. 1303968-12-8)

tert-butyl N-(4-cyanocyclohexyl)carbamate (CAS No. 1303968-12-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-4-cyanocyclohexylamine, is a protected amine that has gained attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

Chemical Properties and Structure

tert-butyl N-(4-cyanocyclohexyl)carbamate is characterized by its tert-butyl carbamate protecting group and a 4-cyanocyclohexyl moiety. The tert-butyl carbamate (Boc) group is widely used in organic synthesis to protect primary and secondary amines, ensuring their stability during multi-step synthetic processes. The 4-cyanocyclohexyl group adds a unique functional handle that can be further modified or utilized in various chemical reactions.

The molecular formula of tert-butyl N-(4-cyanocyclohexyl)carbamate is C₁₃H₁₉N₃O₂, with a molecular weight of approximately 245.30 g/mol. The compound is typically a white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its stability under various conditions makes it an attractive candidate for use in both laboratory-scale and industrial-scale syntheses.

Synthesis Methods

The synthesis of tert-butyl N-(4-cyanocyclohexyl)carbamate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-cyanocyclohexanone with tert-butylamine followed by protection with di-tert-butyl dicarbonate (Boc₂O). This approach provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the use of 4-cyanocyclohexylamine as the starting material, which is then protected with Boc₂O. This method is particularly useful when the amine is readily available or when specific stereochemical control is required.

Applications in Medicinal Chemistry

tert-butyl N-(4-cyanocyclohexyl)carbamate has found numerous applications in medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. One notable area of research involves its use in the development of cyclic peptides and peptidomimetics. The presence of the 4-cyanocyclohexyl group provides a rigid scaffold that can enhance the conformational stability and biological activity of these molecules.

In recent studies, compounds derived from tert-butyl N-(4-cyanocyclohexyl)carbamate have shown promising results in various therapeutic areas, including anti-inflammatory agents, anticancer drugs, and neuroprotective agents. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Clinical Trials and Research Developments

The potential therapeutic applications of compounds derived from tert-butyl N-(4-cyanocyclohexyl)carbamate have led to increased interest in their clinical evaluation. Several preclinical studies have demonstrated the safety and efficacy of these compounds in animal models, paving the way for further clinical trials.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of a drug candidate derived from tert-butyl N-(4-cyanocyclohexyl)carbamate. The results showed that the compound was well-tolerated at various dose levels and exhibited favorable pharmacokinetic properties. These findings have encouraged further development and larger-scale clinical trials to assess its therapeutic potential.

Safety Considerations and Handling Guidelines

tert-butyl N-(4-cyanocyclohexyl)carbamate, it is essential to follow standard laboratory safety protocols to ensure the well-being of researchers and laboratory personnel. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Appropriate personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn during handling to minimize exposure risks.

In case of accidental exposure or spillage, immediate action should be taken to neutralize or contain the compound according to established safety guidelines. It is also important to dispose of waste materials properly to prevent environmental contamination.

Conclusion

Tert-butyl N-(4-cyanocyclohexyl)carbamate (CAS No. 1303968-12-8) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive building block for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing drug discovery and development efforts.